Cas no 1519289-74-7 (3-cyclopropyl-3-hydroxypentanoic acid)

• Product Name: 3-cyclopropyl-3-hydroxypentanoic acid
• CAS No: 1519289-74-7
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 6030998
• PubChem ID: 64919568
• Update Time: 2025-06-08

3-cyclopropyl-3-hydroxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-hydroxypentanoic acid
• Cyclopropanepropanoic acid, β-ethyl-β-hydroxy-
• EN300-1296830
• AKOS014249583
• CS-0296434
• 1519289-74-7

• Inchi： 1S/C8H14O3/c1-2-8(11,5-7(9)10)6-3-4-6/h6,11H,2-5H2,1H3,(H,9,10)
• InChI Key： MVNGATOCDBXATI-UHFFFAOYSA-N
• SMILES： C(C1CC1)(O)(CC)CC(=O)O

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.234±0.06 g/cm3(Predicted)
• Boiling Point: 299.0±23.0 °C(Predicted)
• pka: 4.36±0.10(Predicted)

Additional information on 3-cyclopropyl-3-hydroxypentanoic acid

Introduction to 3-Cyclopropyl-3-Hydroxypentanoic Acid (CAS No. 1519289-74-7)

3-Cyclopropyl-3-hydroxypentanoic acid (CAS No. 1519289-74-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and hydroxy functional groups, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of 3-cyclopropyl-3-hydroxypentanoic acid.

The chemical structure of 3-cyclopropyl-3-hydroxypentanoic acid is defined by its molecular formula C₈H₁₄O₃. The presence of a cyclopropyl ring and a hydroxy group on the pentanoic acid backbone imparts unique physicochemical properties to this compound. The cyclopropyl ring, known for its strain energy, can influence the conformational flexibility and reactivity of the molecule. The hydroxy group, on the other hand, can participate in hydrogen bonding and other intermolecular interactions, which are crucial for its biological activity.

The synthesis of 3-cyclopropyl-3-hydroxypentanoic acid has been explored through various methodologies. One common approach involves the aldol condensation of cyclopropyl ketone with an appropriate aldehyde, followed by reduction and oxidation steps to introduce the hydroxy and carboxylic acid functionalities. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, such as the use of biocatalysts and mild reaction conditions.

In terms of biological properties, 3-cyclopropyl-3-hydroxypentanoic acid has shown promising results in several preclinical studies. Research has demonstrated its potential as an anti-inflammatory agent, with studies indicating that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary data suggest that this compound may have antitumor properties, particularly in inhibiting the growth of certain cancer cell lines. These findings have sparked interest in further investigating its therapeutic potential for inflammatory diseases and cancer.

The mechanism of action of 3-cyclopropyl-3-hydroxypentanoic acid is not yet fully understood, but several hypotheses have been proposed. One possibility is that it interacts with specific receptors or enzymes involved in inflammatory pathways, such as COX-2 or NF-κB. Another hypothesis suggests that it may modulate cellular signaling pathways related to cell proliferation and apoptosis. Ongoing research aims to elucidate these mechanisms in greater detail.

Beyond its therapeutic applications, 3-cyclopropyl-3-hydroxypentanoic acid has also been studied for its potential use as a building block in organic synthesis. Its unique structural features make it a valuable intermediate for the preparation of more complex molecules with diverse biological activities. This versatility has led to its exploration in areas such as drug discovery and materials science.

In conclusion, 3-cyclopropyl-3-hydroxypentanoic acid (CAS No. 1519289-74-7) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an intriguing candidate for further investigation and development. As research continues to advance, it is likely that new applications and insights into this compound will emerge, contributing to the advancement of healthcare and scientific knowledge.